Cas no 123855-79-8 (2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl-)

2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl- structure
123855-79-8 structure
Product Name:2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl-
CAS No:123855-79-8
MF:C9H9N3O2
MW:191.186661481857
CID:103977
PubChem ID:19700091
Update Time:2025-04-18

2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl-
    • 6-AMINO-1-METHYL-1,4-DIHYDROQUINOXALINE-2,3-DIONE
    • 2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl-(9CI)
    • 7-amino-4-methyl-1H-quinoxaline-2,3-dione
    • AKOS027396366
    • SCHEMBL8403660
    • 6-amino-3-hydroxy-1-methylquinoxalin-2(1H)-one
    • DTXSID80599301
    • VS-07271
    • 6-amino-3-hydroxy-1-methyl-1,2-dihydroquinoxalin-2-one
    • 6-amino-1-methyl-1,2,3,4-tetrahydroquinoxaline-2,3-dione
    • 6-amino-1-methylquinoxaline-2,3(1H,4H)-dione
    • JQOJMOQTNUNYMT-UHFFFAOYSA-N
    • AKOS022060805
    • 123855-79-8
    • Inchi: 1S/C9H9N3O2/c1-12-7-3-2-5(10)4-6(7)11-8(13)9(12)14/h2-4H,10H2,1H3,(H,11,13)
    • InChI Key: JQOJMOQTNUNYMT-UHFFFAOYSA-N
    • SMILES: O=C1C(NC2C=C(C=CC=2N1C)N)=O

Computed Properties

  • Exact Mass: 191.06957
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.1
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.43
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